![molecular formula C4Cl3NOS B3053902 3,4-Dichloroisothiazole-5-carbonyl chloride CAS No. 56914-82-0](/img/structure/B3053902.png)
3,4-Dichloroisothiazole-5-carbonyl chloride
Overview
Description
3,4-Dichloroisothiazole-5-carbonyl chloride is a chemical compound with the molecular formula C4Cl3NOS and a molecular weight of 216.47 . It’s a solid substance that is stored in an inert atmosphere at room temperature .
Synthesis Analysis
The synthesis of this compound and its derivatives has been reported in several studies . For instance, one study reported the synthesis of 3,4-dichloroisothiazole based strobilurins, which are analogs of this compound . The structures of these compounds were elucidated by NMR and HRMS .Molecular Structure Analysis
The molecular structure of this compound consists of carbon ©, chlorine (Cl), nitrogen (N), oxygen (O), and sulfur (S) atoms . The exact structure can be represented by the SMILES stringOC(=O)c1snc(Cl)c1Cl
. Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, it’s known that isothiazoles, a class of compounds to which this molecule belongs, are used in the synthesis of various heterocyclic compounds .Physical And Chemical Properties Analysis
This compound is a solid substance that is stored in an inert atmosphere at room temperature . Its molecular weight is 216.47 . The boiling point of this compound is not specified in the search results .Scientific Research Applications
Synthesis of Acid Amides and Esters
3,4-Dichloroisothiazole-5-carbonyl chloride is used in the synthesis of previously unknown 4,5-dichloroisothiazole-3-carboxylic acid amides and esters. These compounds are created through reactions with ammonia, heterocyclic and aromatic amines, and functionally substituted alcohols and phenols (Nechai et al., 2004).
Creation of Metallocene Alcohols and Esters
Another significant application is in the acylation of alkyl- and 1,1′-dialkylferrocene alcohols and diols, leading to the formation of esters containing 1,2-azoles fragments. Some of these compounds have shown potential as potentiators in binary mixtures with insecticides (Potkin et al., 2016).
Development of Quinine Derivatives
The compound is used in producing quinine derivatives via acylation. These derivatives have been tested for antiviral, antimicrobial, and analgesic activity. Some showed notable antibacterial activity, particularly those with isoxazole and pyridine fragments, and many exhibited significant analgesic activity (Mukusheva et al., 2022).
X-ray Structural Analysis
This compound is also important in structural analysis. X-ray structural data have been used to understand the molecular structure of related isothiazole compounds, which helps in comprehending their chemical behavior and potential applications (Verenich et al., 1992).
Suzuki Coupling Reactions
This chemical is integral in Suzuki coupling reactions. It reacts with aryl- and methylboronic acids to yield various isothiazole derivatives, crucial in organic synthesis and potential pharmacological applications (Christoforou et al., 2003).
Conjugation with Ferrocene
Conjugates of ferrocene and 4,5-dichloroisothiazole are synthesized for potential applications in various fields, linking the ferrocene and isothiazole moieties through different structural fragments (Kletskov et al., 2017).
Synthesis of Azolyl Triazoles and Thiadiazoles
The compound is used in synthesizing 2-mercapto-1,3,4-triazoles and 2-amino-1,3,4-thiadiazoles, with potential biological activity. This includes the acylation of the amino group of 5-(4,5-dichloroisothiazol-3-yl)-1,3,4-thiadiazol-2-amine with 5-phenylisoxazole-3-carboxylic acid chloride (Petkevich et al., 2021).
Tandem Synthesis of Thiadiazoles
A tandem reaction for synthesizing structurally diverse 1,2,3-thiadiazoles from 3,4-dichloroisothiazol-5-ketones and hydrazines has been developed, characterized by mild conditions and broad substrate scope, which is significant for medicinal chemistry (Zhang et al., 2022).
Safety and Hazards
This compound is classified as dangerous, with hazard statements indicating that it is harmful if swallowed, in contact with skin, or if inhaled . It can cause severe skin burns and eye damage . Precautionary measures include avoiding breathing dust and contact with skin and eyes, and wearing protective clothing, gloves, safety glasses, and a dust respirator .
Mechanism of Action
Target of Action
It is known that this compound is used as an intermediate in the production of other compounds, such as isotianil
Mode of Action
It is known that this compound can undergo reactions with various nucleophiles, such as ammonia, heterocyclic and aromatic amines, and functionally substituted alcohols and phenols . This suggests that it may interact with its targets through nucleophilic addition or substitution reactions.
Biochemical Pathways
It is known that this compound is used as an intermediate in the synthesis of other compounds, such as isotianil , which are known to have fungicidal activity . This suggests that it may affect biochemical pathways related to fungal growth and development.
Pharmacokinetics
It is known that this compound has a predicted boiling point of 1662±400 °C and a predicted density of 1767±006 g/cm3 . These properties may influence its bioavailability and pharmacokinetics.
Result of Action
It is known that this compound is used as an intermediate in the synthesis of other compounds, such as isotianil , which are known to have fungicidal activity . This suggests that it may have antifungal effects at the molecular and cellular level.
Action Environment
The action, efficacy, and stability of 3,4-Dichloroisothiazole-5-carbonyl chloride may be influenced by various environmental factors. For instance, it is known that this compound should be stored under inert gas (nitrogen or Argon) at 2-8°C This suggests that it may be sensitive to oxygen and temperature
Properties
IUPAC Name |
3,4-dichloro-1,2-thiazole-5-carbonyl chloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4Cl3NOS/c5-1-2(4(7)9)10-8-3(1)6 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSSXWKAJMRSAGF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(SN=C1Cl)C(=O)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4Cl3NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501261985 | |
Record name | 3,4-Dichloro-5-isothiazolecarbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501261985 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
56914-82-0 | |
Record name | 3,4-Dichloro-5-isothiazolecarbonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56914-82-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,4-Dichloroisothiazole-5-carbonyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056914820 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3,4-Dichloro-5-isothiazolecarbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501261985 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4-dichloroisothiazole-5-carbonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.118.204 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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